Cas no 4161-24-4 (4-Butoxybutanol)

• Product Name: 4-Butoxybutanol
• CAS No: 4161-24-4
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• MDL: MFCD16824159
• CID: 1063890
• PubChem ID: 20111
• Update Time: 2025-04-20

4-Butoxybutanol Chemical and Physical Properties

Names and Identifiers

• 4-Butoxybutanol
• 4-butoxybutan-1-ol
• 4-Butoxybutyl alcohol
• 1,4-Tetrabutyleneglycol monobutyl ether
• 4-Butoxy-1-butanol
• Butylene glycol monobutyl ether
• 4-Butoxy-1-butanol #
• 1-BUTANOL, 4-BUTOXY-
• AKOS008152677
• CS-0217821
• Z993012624
• AS-81021
• 4161-24-4
• butylene glycol n-butyl ether
• EN300-86351
• 4-Butoxy-1-butanol; 4-Butyloxybutan-1-ol; Butylene Glycol Monobutyl Ether; Tetramethylene Glycol monobutyl Ether;
• MFCD16824159
• DTXSID00274663
• s11917
• SCHEMBL223964
• NS00127827

• MDL： MFCD16824159
• Inchi： 1S/C8H18O2/c1-2-3-7-10-8-5-4-6-9/h9H,2-8H2,1H3
• InChI Key： OBXQRJAQMQQZMY-UHFFFAOYSA-N
• SMILES： O(CCCC)CCCCO

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.889
• Boiling Point: 219.5°C at 760 mmHg
• Flash Point: 62.5°C
• Refractive Index: 1.428
• PSA: 29.46
• LogP: 1.57560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers